Cas no 923107-79-3 (3-(thiophen-2-yl)-6-4-(thiophene-2-carbonyl)piperazin-1-ylpyridazine)

• Product Name: 3-(thiophen-2-yl)-6-4-(thiophene-2-carbonyl)piperazin-1-ylpyridazine
• CAS No: 923107-79-3
• MF: C₁₇H₁₆N₄OS₂
• MW: 356.465140342712
• CID: 5894750
• PubChem ID: 18569380
• Update Time: 2025-10-30

3-(thiophen-2-yl)-6-4-(thiophene-2-carbonyl)piperazin-1-ylpyridazine Chemical and Physical Properties

Names and Identifiers

• thiophen-2-yl-[4-(6-thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]methanone
• 3-(THIOPHEN-2-YL)-6-[4-(THIOPHENE-2-CARBONYL)PIPERAZIN-1-YL]PYRIDAZINE
• thiophen-2-yl(4-(6-(thiophen-2-yl)pyridazin-3-yl)piperazin-1-yl)methanone
• AKOS024629657
• CHEMBL4922533
• F2232-0136
• 923107-79-3
• 3-(thiophen-2-yl)-6-4-(thiophene-2-carbonyl)piperazin-1-ylpyridazine

• Inchi： 1S/C17H16N4OS2/c22-17(15-4-2-12-24-15)21-9-7-20(8-10-21)16-6-5-13(18-19-16)14-3-1-11-23-14/h1-6,11-12H,7-10H2
• InChI Key： OQNDTYVSXFXSEY-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(N1CCN(C2=NN=C(C3SC=CC=3)C=C2)CC1)=O

Computed Properties

• Exact Mass: 356.07655349g/mol
• Monoisotopic Mass: 356.07655349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-(thiophen-2-yl)-6-4-(thiophene-2-carbonyl)piperazin-1-ylpyridazine

3-(Thiophen-2-yl)-6-[4-(Thiophene-2-carbonyl)piperazin-1-yl]pyridazine: A Comprehensive Overview

3-(Thiophen-2-yl)-6-[4-(Thiophene-2-carbonyl)piperazin-1-yl]pyridazine is a complex organic compound with the CAS number 923107-79-3. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyridazine ring fused with a thiophene moiety and a piperazine group. The structure of this compound is highly intriguing due to its combination of aromatic rings and nitrogen-containing heterocycles, which contribute to its unique chemical properties and potential applications in various fields such as pharmaceuticals, materials science, and organic electronics.

The synthesis of 3-(Thiophen-2-yl)-6-[4-(Thiophene-2-carbonyl)piperazin-1-yl]pyridazine involves a series of carefully designed multi-step reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules through strategies like Suzuki coupling, Stille coupling, and other cross-coupling reactions. These methods allow for precise control over the regiochemistry and stereochemistry of the final product, ensuring high purity and yield.

One of the most notable features of this compound is its electronic properties, which are heavily influenced by the conjugated system formed by the pyridazine and thiophene rings. The presence of electron-withdrawing groups, such as the carbonyl group attached to the piperazine ring, further modulates the electronic characteristics of the molecule. These properties make it a promising candidate for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Recent studies have explored the potential of 3-(Thiophen-2-yl)-6-[4-(Thiophene-2-carbonyl)piperazin-1-yl]pyridazine as a building block in drug design. Its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for targeting specific protein-protein interaction (PPI) networks, which are often implicated in various diseases such as cancer and neurodegenerative disorders. Preclinical studies have shown that this compound exhibits moderate inhibitory activity against certain PPIs, suggesting its potential as a lead compound for further optimization.

In addition to its biological applications, this compound has also been investigated for its role in materials science. The incorporation of thiophene moieties into polymer backbones has been shown to enhance their mechanical and thermal stability. By integrating 3-(Thiophen-2-yl)-6-[4-(Thiophene-2-carbonyl)piperazin-1-y]pyridazine into polymer frameworks, researchers aim to develop advanced materials with tailored properties for use in high-performance applications.

The toxicity profile of this compound has also been a subject of recent research. Initial in vitro studies indicate that it exhibits low cytotoxicity against human cell lines, which is a positive sign for its potential use in therapeutic applications. However, further studies are required to fully understand its pharmacokinetics and long-term effects on living organisms.

In conclusion, 3-(Thiophen-2-y)-6-[4-(Thiophene -carbonyl)piperazin -y]pyridazine (CAS No: 923107 -79 -3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic chemistry and materials science, positions it as a valuable tool for future research and development efforts.